2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl acetate

• IUPAC Name: [2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl] acetate
• InChI: InChI=1S/C16H13NO6/c1-11(18)22-10-16(19)12-2-6-14(7-3-12)23-15-8-4-13(5-9-15)17(20)21/h2-9H,10H2,1H3
• InChI Key: GZZOKQHEYCKZDB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)C1=CC=C(C=C1)OC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H13NO6
• Molecular Weight: 315.28 g/mol

Description

2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl acetate, also known as NPPOE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NPPOE is a yellow powder with a molecular weight of 357.33 g/mol and a melting point of 105-107°C.

Mechanism of Action

The mechanism of action of 2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl acetate is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cancer cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been shown to induce differentiation and apoptosis in cancer cells, making them a promising target for anti-cancer therapy.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including anti-cancer activity, anti-inflammatory activity, and neuroprotective activity. In vitro studies have shown that this compound inhibits the growth and proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have neuroprotective effects by inhibiting the production of reactive oxygen species and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl acetate in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, the synthesis method for this compound is relatively simple and can be optimized for high yield and purity. However, one limitation of using this compound in lab experiments is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research and development of 2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl acetate. One direction is the investigation of its potential as an anti-cancer agent in vivo, as most of the current research has been conducted in vitro. Another direction is the development of novel polymers and materials using this compound as a building block. Additionally, the investigation of the mechanism of action of this compound and its potential as a therapeutic target for other diseases, such as neurodegenerative diseases, is an area of future research.

Synthesis Methods

The synthesis of 2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl acetate involves the reaction between 4-nitrophenol and 4-bromophenyl acetate in the presence of a base catalyst. The resulting intermediate is then reacted with 4-hydroxyphenylacetic acid to yield this compound. This method has been reported in several scientific publications and has been optimized for high yield and purity.

Scientific Research Applications

2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl acetate has been extensively studied for its potential applications in various fields, including material science, organic synthesis, and pharmaceuticals. In material science, this compound has been used as a building block for the synthesis of novel polymers with unique properties. In organic synthesis, this compound has been used as a reagent for the synthesis of various organic compounds. In pharmaceuticals, this compound has been investigated for its potential as an anti-cancer agent.